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Compound of Interest

Compound Name: BISMUTH SUCCINATE

Cat. No.: B578273 Get Quote

CAS Number: 139-16-2

This technical guide provides a comprehensive overview of bismuth succinate, a compound

with applications in the pharmaceutical industry. The document is intended for researchers,

scientists, and drug development professionals, offering detailed information on its properties,

synthesis, and potential mechanisms of action.

Chemical and Physical Properties
Bismuth succinate is a salt of the trivalent bismuth cation and the succinate anion. While

specific experimental data for some physical properties of pure bismuth succinate are not

readily available in the public domain, the following table summarizes its known identifiers and

computed properties. For context, properties of the closely related and well-studied bismuth

subsalicylate are included for comparison.
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Property Bismuth Succinate
Bismuth Subsalicylate (for
comparison)

CAS Number 139-16-2[1][2] 14882-18-9

Molecular Formula C₁₂H₁₂Bi₂O₁₂[1] C₇H₅BiO₄[3]

Molecular Weight 766.18 g/mol [1][4] 362.09 g/mol

IUPAC Name dibismuth;tris(butanedioate)[1]
2-hydroxy-4-oxo-1,3,2-

benzodioxabismolane

Synonyms

Bismuth subsuccinate,

Bisupan, Succinic acid bismuth

salt[1]

Pink Bismuth, Pepto-Bismol

Appearance White powder White crystalline powder[3]

Solubility

Data not available. Generally,

bismuth salts have low

aqueous solubility.

Practically insoluble in water

and alcohol; soluble in alkali.

[3]

Melting Point Data not available >350 °C[5]

Synthesis of Basic Bismuth(III) Succinate
A method for the synthesis of high-purity basic bismuth(III) succinate with the composition

C₂H₄(COOBiO)₂ has been reported. The following protocol is based on the available literature.

Experimental Protocol
Objective: To synthesize high-purity basic bismuth(III) succinate.

Materials:

Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

Sodium hydroxide (NaOH)

Succinic acid (C₄H₆O₄)
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Deionized water

Procedure:

Step 1: Synthesis of α-Bismuth(III) Oxide (α-Bi₂O₃)

Prepare a solution of bismuth(III) nitrate pentahydrate in dilute nitric acid.

Induce hydrolytic precipitation of a high-purity basic bismuth nitrate precursor, such as --

INVALID-LINK--₅·3H₂O, by adjusting the pH.

Treat the purified basic bismuth nitrate precursor with a sodium hydroxide solution to obtain

finely crystalline α-Bi₂O₃.

Wash the α-Bi₂O₃ precipitate thoroughly with deionized water to remove impurities and dry

the material.

Step 2: Synthesis of Basic Bismuth(III) Succinate

Prepare a solution of succinic acid in deionized water.

React the finely crystalline α-Bi₂O₃ with the succinic acid solution. The reaction is typically

carried out with stirring at an elevated temperature.

After the reaction is complete, the resulting white precipitate of basic bismuth(III) succinate is

collected by filtration.

The product is washed with deionized water to remove any unreacted starting materials and

soluble byproducts.

The final product is dried to a constant weight.

Characterization: The composition and purity of the synthesized basic bismuth(III) succinate

can be confirmed by various analytical techniques, including:

X-ray Diffraction (XRD): To confirm the crystal structure, although it has been noted to have a

low degree of crystallinity.
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Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic vibrational

bands of the succinate and bismuth-oxygen bonds.

Thermogravimetric Analysis (TGA): To determine the thermal stability and decomposition

profile.

Elemental Analysis: To confirm the elemental composition of bismuth and carbon.

Applications in Drug Development
Bismuth succinate is utilized in pharmaceutical formulations for its therapeutic properties. It is

a component of medications such as 'Pholcones' and 'Biquinol', which are indicated for the

treatment of sore throat, laryngitis, and pharyngitis.[6][7][8][9][10]

Proposed Mechanism of Action and Signaling
Pathways
The precise signaling pathways for bismuth succinate have not been extensively elucidated.

However, the therapeutic effects of bismuth compounds in gastrointestinal and throat ailments

are generally attributed to a combination of mechanisms.

Proposed General Mechanism of Action for Medicinal Bismuth Compounds:

Antimicrobial Activity: Bismuth ions exhibit broad-spectrum antimicrobial activity. They are

known to inhibit bacterial growth and adhesion to mucosal surfaces.[11] This is particularly

relevant in the context of throat infections where bacteria may be contributing to the

pathology.

Anti-inflammatory Effects: Bismuth compounds can have local anti-inflammatory effects,

which may help to reduce the swelling and pain associated with throat infections.[12]

Mucosal Protection: Bismuth salts can form a protective layer over inflamed and ulcerated

tissues. This barrier shields the underlying tissue from irritants and promotes healing.[13][14]

The following diagram illustrates the proposed general mechanism of action for medicinal

bismuth compounds.
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Caption: Proposed general mechanism of action for bismuth succinate.

Experimental and Logical Workflows
The following diagrams illustrate the logical workflow for the synthesis and characterization of

bismuth succinate, as well as a simplified representation of its application in a pharmaceutical

context.

Synthesis and Characterization Workflow
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Caption: Workflow for the synthesis and characterization of basic bismuth succinate.

Pharmaceutical Application Workflow
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Caption: Simplified workflow for the pharmaceutical application of bismuth succinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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